6-chloro-N-(2-phenylethyl)pyridazin-3-amine
Overview
Description
“6-chloro-N-(2-phenylethyl)pyridazin-3-amine” is a chemical compound with the CAS Number 919522-46-6 . It has a molecular weight of 233.7 and its IUPAC name is N-(6-chloro-3-pyridazinyl)-N-(2-phenylethyl)amine .
Molecular Structure Analysis
The InChI code for “6-chloro-N-(2-phenylethyl)pyridazin-3-amine” is 1S/C12H12ClN3/c13-11-6-7-12(16-15-11)14-9-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,14,16) . This code provides a unique representation of the compound’s molecular structure.
Physical And Chemical Properties Analysis
“6-chloro-N-(2-phenylethyl)pyridazin-3-amine” is a powder at room temperature .
Scientific Research Applications
Medicinal Chemistry
The compound “6-chloro-N-(2-phenylethyl)pyridazin-3-amine” falls under the category of 2-phenethylamines, which have a significant presence in medicinal chemistry . These compounds are often used as key therapeutic targets, and they are appealing for screening compounds .
Anti-Inflammatory and Analgesic Activity
A series of 2-(substituted phenoxy)-N-(1-phenylethyl) acetamide analogs were synthesized using 1-phenylethylamine and substituted phenols . These compounds were tested for their anti-inflammatory and analgesic activities, and the results indicated that halogen-containing phenoxy compounds exhibited promising results .
Antifungal Activity
While not directly related to “6-chloro-N-(2-phenylethyl)pyridazin-3-amine”, it’s worth noting that similar compounds, such as 5-chloro-6-phenylpyridazin-3(2H)-one, have been modified and tested for antifungal activity . This suggests that “6-chloro-N-(2-phenylethyl)pyridazin-3-amine” could potentially be modified and tested for similar applications.
Neurological Applications
2-Phenethylamines, such as “6-chloro-N-(2-phenylethyl)pyridazin-3-amine”, play a central role in dopaminergic neurons, which are critical for voluntary movement, stress, and mood . This suggests potential applications in the treatment of neurological disorders.
Drug Design and Development
Medicinal chemists often use 2-phenethylamines to design and develop new pharmaceutical compounds . The “6-chloro-N-(2-phenylethyl)pyridazin-3-amine” compound could potentially be used in the synthesis of new pharmaceuticals or to improve the processes by which existing pharmaceuticals are made .
Recreational Use
While not a scientific research application per se, it’s worth noting that some 2-phenethylamines have been used recreationally . However, this use is generally discouraged due to the potential for abuse and related health conditions .
Safety and Hazards
properties
IUPAC Name |
6-chloro-N-(2-phenylethyl)pyridazin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3/c13-11-6-7-12(16-15-11)14-9-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXXMWXCJRYLWMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC2=NN=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20648600 |
Source
|
| Record name | 6-Chloro-N-(2-phenylethyl)pyridazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-(2-phenylethyl)pyridazin-3-amine | |
CAS RN |
919522-46-6 |
Source
|
| Record name | 6-Chloro-N-(2-phenylethyl)pyridazin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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